Cas no 1342992-78-2 (Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-)

• Product Name: Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-
• CAS No: 1342992-78-2
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• CID: 6489742
• Update Time: 2025-10-29

Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-
• 1-Chloro-n-(4-methoxybenzyl)-n-methylmethanesulfonamide

• Inchi： 1S/C10H14ClNO3S/c1-12(16(13,14)8-11)7-9-3-5-10(15-2)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： COFIXLQEMCWNAU-UHFFFAOYSA-N
• SMILES： C(Cl)S(N(CC1=CC=C(OC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 388.8±52.0 °C(Predicted)
• pka: -6.65±0.70(Predicted)

Additional information on Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-

Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- (CAS No. 1342992-78-2): A Comprehensive Overview

Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-, identified by its CAS number 1342992-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of methanesulfonamides, which are known for their diverse applications in medicinal chemistry and agrochemicals. The unique structural features of this molecule, particularly the presence of a chloro group and a 4-methoxyphenylmethyl substituent, make it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- consists of a central methanesulfonamide core, which is functionalized with a chloro group at the nitrogen atom and a methyl group at the other nitrogen. The aromatic ring attached to the methyl group is substituted with a methoxy group at the para position. This specific arrangement of functional groups imparts unique reactivity and makes the compound valuable in various synthetic pathways.

In recent years, there has been a growing interest in developing novel compounds for therapeutic applications. The structural motif of Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- has been explored in several research studies for its potential as a pharmacophore. The chloro and methoxy groups are particularly significant as they can participate in various chemical reactions, allowing for further derivatization and modification. This flexibility has made it a useful building block in the synthesis of biologically active molecules.

One of the most notable applications of this compound is in the development of pharmaceutical agents. Researchers have utilized its structural framework to design molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. The methanesulfonamide core is known to enhance binding affinity to biological targets, making it an attractive scaffold for drug discovery.

Recent studies have focused on the synthesis and characterization of derivatives of Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-. These studies have revealed interesting insights into its reactivity and utility in medicinal chemistry. For instance, researchers have demonstrated that the chloro group can be readily displaced by nucleophiles, allowing for the introduction of diverse functional groups. This property has been exploited in the synthesis of novel heterocyclic compounds, which are known to exhibit a wide range of biological activities.

The role of substituents such as the 4-methoxyphenylmethyl group in modulating the biological activity of methanesulfonamides has also been extensively studied. The methoxy group at the para position on the aromatic ring can influence electronic properties and steric hindrance, thereby affecting binding interactions with biological targets. This has led to the development of highly optimized derivatives with enhanced potency and selectivity.

In addition to its pharmaceutical applications, Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- has found utility in other areas such as materials science and agrochemicals. Its unique chemical properties make it a valuable intermediate in the synthesis of polymers and specialty chemicals. Furthermore, derivatives of this compound have shown promise as herbicides and pesticides due to their ability to interact with biological systems at specific targets.

The synthesis of Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advances in synthetic methodologies have enabled researchers to access this compound more efficiently, facilitating further exploration of its potential applications.

One particularly noteworthy aspect of this compound is its stability under various conditions. Methanesulfonamides are generally stable compounds that can be stored and handled under standard laboratory conditions. This stability makes them convenient starting materials for synthetic studies and industrial applications.

The toxicological profile of Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- has also been investigated as part of its overall characterization. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its safety profile. This includes evaluating its effects on different biological systems and assessing potential long-term health impacts.

In conclusion, Methanesulfonamide, 1-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- (CAS No. 1342992-78-2) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents and specialty chemicals. Ongoing research continues to uncover new applications and insights into its reactivity and biological activity.